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Compound of Interest

Compound Name: Decursidate

Cat. No.: B1157923

For Immediate Release

This technical guide provides an in-depth analysis of the molecular characteristics of
decursidate, a naturally occurring phenylpropanoid. It is intended for researchers, scientists,
and professionals in drug development who are interested in the chemical and pharmacological
properties of this compound. This document outlines its molecular formula, and weight, and
delves into the experimental methods for its characterization, and its potential mechanism of
action as an anticoagulant.

Core Molecular Data

Decursidate, a compound isolated from the roots of plants such as Peucedanum decursivum,
possesses a distinct molecular profile.[1] The fundamental quantitative data for decursidate
are summarized in the table below.

Property Value Source
Molecular Formula C1sH180s PubChem CID: 102004630[1]
Molecular Weight 330.3 g/mol PubChem CID: 102004630[1]

[(2S)-2-hydroxy-2-(4-
hydroxyphenyl)ethyl] (E)-3-(4-

IUPAC Name y yphenyhethyl] (£)-3-( PubChem CID: 102004630
hydroxy-3-

methoxyphenyl)prop-2-enoate
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Experimental Protocols

The characterization of decursidate involves a series of meticulous experimental procedures

to determine its structure and molecular weight. The following is a generalized protocol based

on standard methods for the isolation and elucidation of natural products.

Isolation and Purification

Extraction: The dried and powdered roots of Peucedanum decursivum are subjected to
extraction with a suitable organic solvent, such as methanol or ethanol, at room temperature.
This process is typically repeated multiple times to ensure the exhaustive extraction of the

plant material.

Fractionation: The resulting crude extract is then concentrated under reduced pressure and
partitioned between an aqueous solution and a series of organic solvents with increasing
polarity (e.g., n-hexane, ethyl acetate, and n-butanol). This step separates the compounds
based on their solubility characteristics.

Chromatography: The fraction containing decursidate is further purified using various
chromatographic techniques. This often involves column chromatography on silica gel,
followed by high-performance liquid chromatography (HPLC) to isolate the pure compound.

Structural Elucidation and Molecular Weight
Determination

The molecular structure and weight of the isolated decursidate are determined using a

combination of spectroscopic and spectrometric techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

exact molecular weight and elemental composition of the compound, which in turn allows for
the deduction of its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR spectroscopy are
used to identify the chemical environment of the hydrogen and carbon atoms within the
molecule. Advanced 2D-NMR techniques, such as COSY, HSQC, and HMBC, are utilized to
establish the connectivity between atoms and elucidate the complete structural framework of
decursidate.
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« Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present in
the molecule, such as hydroxyl (-OH), carbonyl (C=0), and ether (C-O-C) groups.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about
the electronic transitions within the molecule, which can help to confirm the presence of
chromophores like aromatic rings and conjugated systems.

Anticoagulant Activity and Signaling Pathway

Decursidate has been reported to exhibit anticoagulant properties, primarily through its
interaction with the coagulation cascade. Preliminary studies suggest that decursidate may act
as a direct inhibitor of thrombin (Factor lla), a key enzyme in the final common pathway of
blood coagulation.

The following diagram illustrates a simplified logical workflow of how decursidate's inhibitory
action on thrombin can disrupt the coagulation cascade.

Logical Workflow: Decursidate's Inhibition of the Coagulation Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Decursidate: A Technical Overview of its Molecular
Properties and Anticoagulant Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157923#decursidate-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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